Cas no 55682-91-2 (Heptacosanoic acid,methyl ester)

Heptacosanoic acid,methyl ester structure
55682-91-2 structure
Product Name:Heptacosanoic acid,methyl ester
CAS No:55682-91-2
MF:C28H56O2
MW:424.743049621582
MDL:MFCD00057798
CID:380306
PubChem ID:41517
Update Time:2025-09-28

Heptacosanoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptacosanoic acid,methyl ester
    • METHYL HEPTACOSANOATE
    • DTXSID00204203
    • Heptacosanoic acid, methyl ester
    • MFCD00057798
    • HY-W127513
    • FT-0718480
    • Heptacosanoic acid methyl ester, n-
    • 81C7B9DB-5995-4F52-AAB0-484C04D6500B
    • CS-0185741
    • Methyl heptacosanoate, >=99%
    • Heptacosanoic acid methyl ester
    • AKOS015903264
    • 55682-91-2
    • SCHEMBL3503035
    • SCVPLVIKFSVDDH-UHFFFAOYSA-N
    • Methyl heptacosanoate #
    • HEPTACOSANOICACIDMETHYLESTER
    • DB-230506
    • MDL： MFCD00057798
    • Inchi： 1S/C28H56O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30-2/h3-27H2,1-2H3
    • InChI Key： SCVPLVIKFSVDDH-UHFFFAOYSA-N
    • SMILES： O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 424.42800
  • Monoisotopic Mass: 424.428031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 26
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.859±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 63-66 °C
  • Boiling Point: 449 °C at 760 mmHg
  • Flash Point: 226.1 °C
  • Refractive Index: 1.452
  • Solubility: Insuluble (1.8E-6 g/L) (25 ºC),
  • PSA: 26.30000
  • LogP: 9.93180

Heptacosanoic acid,methyl ester Security Information

  • WGK Germany：3
  • Safety Instruction： S22; S24/25
  • Storage Condition：2-8°C

Heptacosanoic acid,methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Larodan
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eNovation Chemicals LLC
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SHENG KE LU SI SHENG WU JI SHU
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SHENG KE LU SI SHENG WU JI SHU
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Methyl heptacosanoate,
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